Cas no 307314-31-4 (2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite)

• Product Name: 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite
• CAS No: 307314-31-4
• MF: C₄₂H₅₃N₆O₇P
• MW: 784.879991292953
• CID: 300347
• PubChem ID: 92132137
• Update Time: 2025-06-08

2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N'-[5-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-deoxy-b-D-erythro-pentofuranosyl]-1,4-dihydro-4-oxo-2-pyrimidinyl]-N,N-dimethyl-(9CI)
• 2'-DEOXY-N4-DMF-5'-O-DMT-PSEUDOISOCYTIDINE 3'-CE PHOSPHORAMIDITE
• 2'-DEOXYPSEUDOISOCYTIDINE CEP
• Methanimidamide,N'-[5-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-deoxy
• Methanimidamide,N'-[5-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-deoxy-b-D-erythro-pentofuranosyl]-1,4-dihydro-4-oxo-2-pyrimidinyl]-N,N-dimethyl-
• W-202270
• 2'-Deoxy-N4-DMF-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-pseudoisocytidine 3'-CE phosphoramidite
• 2'-DeoxypseudoisocytidineCEP
• N'-[5-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-6-oxo-1H-pyrimidin-2-yl]-N,N-dimethylmethanimidamide
• 307314-31-4
• 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite

• Inchi： 1S/C42H53N6O7P/c1-29(2)48(30(3)4)56(53-24-12-23-43)55-38-25-37(36-26-44-41(46-40(36)49)45-28-47(5)6)54-39(38)27-52-42(31-13-10-9-11-14-31,32-15-19-34(50-7)20-16-32)33-17-21-35(51-8)22-18-33/h9-11,13-22,26,28-30,37-39H,12,24-25,27H2,1-8H3,(H,44,46,49)/b45-28+/t37-,38+,39-,56?/m1/s1
• InChI Key： QXRSTXQTKUQHPR-IWXRBAEGSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1C[C@H](C2=CN=C(/N=C/N(C)C)NC2=O)O[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 784.37100
• Monoisotopic Mass: 784.37133505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 56
• Rotatable Bond Count: 19
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 157.35000
• LogP: 7.50838

Additional information on 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite

Introduction to 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite (CAS No. 307314-31-4)

2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite (CAS No. 307314-31-4) is a specialized phosphoramidite monomer used in the synthesis of modified oligonucleotides. This compound is a crucial building block in the development of advanced therapeutic agents, particularly in the field of nucleic acid-based therapies. The unique structural features of this phosphoramidite make it an essential component in the design and synthesis of modified nucleosides, which are increasingly important in modern biotechnology and pharmaceutical research.

The chemical structure of 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite includes a 2'-deoxyribose sugar, a pseudoisocytidine base, and protecting groups such as N4-dimethylformamide (DMF) and 5'-dimethoxytrityl (DMT). These protecting groups are critical for ensuring the stability and reactivity of the compound during solid-phase synthesis. The 3'-cyanoethyl (CE) phosphoramidite group facilitates the coupling reactions necessary for the stepwise assembly of oligonucleotides on a solid support.

In recent years, the use of modified nucleosides has gained significant attention due to their potential to enhance the stability, pharmacokinetics, and therapeutic efficacy of oligonucleotide-based drugs. 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite is particularly valuable in this context because pseudoisocytidine is known to improve the hybridization properties and nuclease resistance of oligonucleotides. These properties are crucial for applications such as antisense therapy, RNA interference (RNAi), and gene editing.

One of the key applications of 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite is in the development of antisense oligonucleotides (ASOs). ASOs are short, synthetic nucleic acid sequences designed to bind to specific mRNA targets, thereby modulating gene expression. The incorporation of pseudoisocytidine into ASOs can significantly enhance their binding affinity and stability, leading to more effective therapeutic outcomes. For example, recent studies have shown that ASOs containing pseudoisocytidine modifications exhibit improved potency and reduced off-target effects compared to unmodified ASOs.

Beyond antisense therapy, 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite is also used in RNAi technologies. RNAi is a natural cellular process that can be harnessed for therapeutic purposes by using small interfering RNAs (siRNAs) to silence specific genes. The inclusion of modified nucleosides like pseudoisocytidine can enhance the stability and delivery efficiency of siRNAs, making them more effective in treating various diseases. Research has demonstrated that siRNAs incorporating pseudoisocytidine modifications show increased resistance to degradation by nucleases and improved cellular uptake.

In addition to its applications in antisense therapy and RNAi, 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite is also being explored for use in gene editing technologies such as CRISPR-Cas9. Gene editing involves making precise changes to the DNA sequence within living cells, which can be used to correct genetic mutations or introduce new genetic information. The use of modified nucleosides like pseudoisocytidine can improve the efficiency and specificity of gene editing by enhancing the stability and delivery of guide RNAs (gRNAs) used in CRISPR-Cas9 systems.

The synthesis and purification processes for 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite are well-established and highly optimized. Solid-phase synthesis using automated DNA synthesizers allows for efficient and scalable production of modified oligonucleotides containing this phosphoramidite monomer. Post-synthesis deprotection steps remove the protecting groups, yielding the final modified oligonucleotide product ready for further analysis or therapeutic application.

The safety and regulatory aspects of using 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite are also important considerations in its development and application. Rigorous safety assessments are conducted to ensure that these compounds do not pose any significant risks to human health or the environment. Regulatory bodies such as the FDA and EMA have established guidelines for the development and approval of modified oligonucleotide-based therapies, which include detailed requirements for preclinical and clinical testing.

In conclusion, 2'-Deoxy-N4-DMF-5'-O-DMT-pseudoisocytidine 3'-CE Phosphoramidite (CAS No. 307314-31-4) is a versatile and powerful tool in modern biotechnology and pharmaceutical research. Its unique structural features make it an essential component in the development of advanced therapeutic agents, particularly in nucleic acid-based therapies such as antisense therapy, RNAi, and gene editing. Ongoing research continues to uncover new applications and improvements for this compound, further solidifying its importance in the field.